Cas no 955659-02-6 (methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate)

• Product Name: methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate
• CAS No: 955659-02-6
• MF: C₁₈H₁₃FN₂O₄
• MW: 340.305227994919
• CID: 6411147
• PubChem ID: 16950260
• Update Time: 2025-06-08

methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate
• methyl 4-(5-(4-fluorophenyl)oxazole-2-carboxamido)benzoate
• methyl 4-[[5-(4-fluorophenyl)-1,3-oxazole-2-carbonyl]amino]benzoate
• AKOS024648027
• 955659-02-6
• methyl 4-[5-(4-fluorophenyl)-1,3-oxazole-2-amido]benzoate
• F2434-0687

• Inchi： 1S/C18H13FN2O4/c1-24-18(23)12-4-8-14(9-5-12)21-16(22)17-20-10-15(25-17)11-2-6-13(19)7-3-11/h2-10H,1H3,(H,21,22)
• InChI Key： CWZORJFNKNZGQC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2=NC=C(C3=CC=C(F)C=C3)O2)=O)C=C1

Computed Properties

• Exact Mass: 340.08593506g/mol
• Monoisotopic Mass: 340.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate

Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate (CAS No. 955659-02-6): A Comprehensive Overview

Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate, identified by its CAS number 955659-02-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a 4-fluorophenyl substituent and an oxazole core suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

The compound's structure consists of a benzoate moiety linked to an oxazole ring, which is further functionalized with an amide group. This arrangement not only contributes to its molecular complexity but also opens up numerous possibilities for chemical modifications and derivatization. The 4-fluorophenyl group, in particular, is known for its ability to influence the pharmacokinetic and pharmacodynamic properties of molecules, making it a popular choice in the design of novel therapeutic agents.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are five-membered heterocycles containing one oxygen and two carbon atoms, and they are known to exhibit a wide range of pharmacological effects. Studies have shown that oxazole-based compounds can possess antimicrobial, antiviral, anti-inflammatory, and even anticancer properties. The incorporation of the 4-fluorophenyl group into the oxazole framework may enhance these properties by introducing additional electronic interactions and steric effects.

The benzoate moiety in Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate adds another layer of complexity to the molecule. Benzoates are commonly found in pharmaceuticals due to their stability and ability to act as bioisosteres. They can influence the solubility, permeability, and metabolic pathways of drugs, making them valuable in optimizing drug design. The amide group further contributes to the molecule's functionality, potentially allowing for interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can significantly alter the electronic properties of a molecule, leading to changes in its binding affinity and metabolic stability. In the case of Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate, the 4-fluorophenyl group may enhance its interaction with biological targets by increasing hydrophobicity and reducing metabolic degradation.

The synthesis of Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the oxazole ring followed by its functionalization with the benzoate and amide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the 4-fluorophenyl substituent efficiently.

The compound's potential applications extend beyond academic research. Pharmaceutical companies are increasingly exploring novel heterocyclic compounds for their therapeutic potential. Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate could serve as a lead compound for further development into new drugs targeting various diseases. Its unique structure provides a foundation for designing molecules with improved efficacy and reduced side effects.

In conclusion, Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate (CAS No. 955659-02-6) is a promising compound with significant potential in pharmaceutical research. Its complex structure, featuring an oxazole core and a 4-fluorophenyl substituent, makes it an attractive candidate for further investigation. As research continues to uncover new applications for fluorinated aromatic compounds and oxazole derivatives, Methyl 4-5-(4-fluorophenyl)-1,3-oxazole-2-amidobenzoate is likely to play a crucial role in the development of next-generation therapeutics.